Ethyl 6-(tert-butyl)-4-ethoxynicotinate

• Molecular Formula: C14H21NO3
• Molecular Weight: 251.32 g/mol
• IUPAC Name: ethyl 6-tert-butyl-4-ethoxypyridine-3-carboxylate
• InChI: InChI=1S/C14H21NO3/c1-6-17-11-8-12(14(3,4)5)15-9-10(11)13(16)18-7-2/h8-9H,6-7H2,1-5H3
• InChI Key: KWPXSCCGXHHCOB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=NC=C1C(=O)OCC)C(C)(C)C

Description

Ethyl 6-(tert-butyl)-4-ethoxynicotinate is a useful research compound. Its molecular formula is C14H21NO3 and its molecular weight is 251.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-tert-Butyl-4-hydroxy-nicotinic acid ethyl ester (110 mg, 0.5 mmol) was dissolved in dimethylformamide (6 mL). Potassium carbonate was added followed by dropwise addition of ethyl iodine (0.13 mL, 1.5 mmol). The reaction mixture was stirred at room temperature overnight. It was diluted with water and brine and extracted with diethyl ether (2×30 mL). Combined organics washed with brine/water, dried and concentrated to give 6-tert-butyl-4-ethoxy-nicotinic acid ethyl ester as viscous oil (100 mg, 80%). LR-MS: 251 [(M+H)+]